(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2-bromobenzoate
• InChI: InChI=1S/C20H11BrO5/c21-16-6-2-1-5-14(16)20(23)25-13-7-8-15-17(11-13)26-18(19(15)22)10-12-4-3-9-24-12/h1-11H/b18-10-
• InChI Key: MEFRTBRVXHBTNH-ZDLGFXPLSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3)Br
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3)Br
• Molecular Formula: C20H11BrO5
• Molecular Weight: 411.2 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate, also known as FOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FOB is a member of the benzofuran family and has a unique molecular structure that makes it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate is not yet fully understood. However, it is believed that this compound interacts with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, this compound is not widely available, and its high cost may limit its use in some experiments.

Future Directions

There are several potential future directions for research on (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of this compound's potential applications in the field of biomedicine. This compound has shown promise as a potential treatment for various diseases, and further research is needed to fully understand its therapeutic potential. Additionally, research on the toxicity and safety of this compound is needed to ensure its safe use in various applications.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its unique molecular structure and properties make it a promising candidate for use in organic electronics and biomedicine. Further research on this compound is needed to fully understand its potential and limitations.

Scientific Research Applications

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-bromobenzoate has shown potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of organic electronics. This compound has been shown to have excellent charge transport properties, making it a potential candidate for use in organic electronic devices such as solar cells and transistors.